Cas no 1124-58-9 (Cyanic acid, 4-methylphenyl ester)

• Product Name: Cyanic acid, 4-methylphenyl ester
• CAS No: 1124-58-9
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 1203705
• PubChem ID: 12288056
• Update Time: 2025-04-20

Cyanic acid, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Cyanic acid, 4-methylphenyl ester
• (4-methylphenyl) cyanate
• 4-METHYLPHENYL CYANATE
• 4-methyl-phenylcyanate
• 1124-58-9
• DTXSID30484677
• SCHEMBL764016

• Inchi： 1S/C8H7NO/c1-7-2-4-8(5-3-7)10-6-9/h2-5H,1H3
• InChI Key： UGMKNMPRUHJNQK-UHFFFAOYSA-N
• SMILES： O(C#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 133.05281
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02